Cas no 59426-77-6 (Propane, 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)-)
59426-77-6 structure
Product Name:Propane, 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)-
CAS No:59426-77-6
MF:C4F10O
MW:254.026236534119
CID:338700
PubChem ID:13058078
Update Time:2025-04-19
Propane, 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propane, 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)-
- 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)propane
- Heptafluoropropyl trifluoromethyl ether
- LogP
- DTXSID40516670
- 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy) propane
- 59426-77-6
- CQSSHKTURFXNGF-UHFFFAOYSA-N
- SCHEMBL4385791
-
- Inchi: 1S/C4F10O/c5-1(6,2(7,8)9)3(10,11)15-4(12,13)14
- InChI Key: CQSSHKTURFXNGF-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(C(OC(F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 253.9789
- Monoisotopic Mass: 253.97894624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Propane, 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
59426-77-6 (Propane, 1,1,1,2,2,3,3-heptafluoro-3-(trifluoromethoxy)-) Related Products
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